Cas no 1897096-78-4 (1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine)

• Product Name: 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine
• CAS No: 1897096-78-4
• MF: C₁₂H₁₄ClF₂N
• MW: 245.69606924057
• CID: 6432122
• PubChem ID: 117366663
• Update Time: 2025-06-10

1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine
• [1-(3-chloro-2,6-difluorophenyl)cyclopentyl]methanamine
• 1897096-78-4
• EN300-1976456

• Inchi： 1S/C12H14ClF2N/c13-8-3-4-9(14)10(11(8)15)12(7-16)5-1-2-6-12/h3-4H,1-2,5-7,16H2
• InChI Key： NVGNZCIIJGNVIB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1(CN)CCCC1)F

Computed Properties

• Exact Mass: 245.0782835g/mol
• Monoisotopic Mass: 245.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine

Introduction to 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine (CAS No. 1897096-78-4)

1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine, identified by its CAS number 1897096-78-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine incorporates both aromatic and aliphatic moieties, which contribute to its unique chemical properties and reactivity. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the cyclopentylamine side chain provides a favorable pharmacokinetic profile, improving solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine has emerged as a promising candidate in this regard, particularly in the context of antimicrobial and anticancer therapies. Studies have demonstrated its ability to interact with specific enzymes and receptors involved in pathogenic processes, offering a potential therapeutic edge.

The synthesis of 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only streamline the synthesis but also allow for structural modifications to optimize biological activity.

Evaluation of the pharmacological properties of 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine has revealed intriguing findings. Preclinical studies indicate that this compound exhibits potent inhibitory effects on various enzymes associated with disease pathways, including those involved in inflammation and cell proliferation. The fluorinated aromatic ring appears to play a crucial role in modulating these interactions, suggesting its importance in determining the compound's overall efficacy.

The potential therapeutic applications of 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine are broad and diverse. In oncology research, this molecule has shown promise as an inhibitor of kinases and other enzymes overexpressed in cancer cells. Its ability to selectively target these pathways without significant toxicity makes it an attractive candidate for further development. Similarly, in infectious disease research, the compound demonstrates efficacy against resistant strains of bacteria and fungi by interfering with essential metabolic processes.

The development of novel drug candidates like 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine is not without challenges. Ensuring optimal pharmacokinetic properties while maintaining high biological activity requires meticulous optimization. Researchers are exploring various strategies, including computational modeling and structure-based drug design, to refine the molecular structure for improved performance. These efforts are crucial for translating preclinical findings into effective clinical treatments.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to enhanced binding affinity, metabolic stability, and resistance to degradation. In the case of 1-(3-chloro-2,6-difluorophenyl)cyclopentylmethanamine, these properties contribute significantly to its potential as a therapeutic agent. The compound's unique structural features make it a valuable tool for studying enzyme mechanisms and developing new treatment strategies.

Ongoing research continues to uncover new insights into the biological activities of 1-(3-chloro-2, 6-difluorophenylcyclopentylmethanamine (CAS No. 1897096-78-4)). Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from laboratory-scale investigations to clinical trials. As our understanding of disease mechanisms evolves, compounds like this one hold great promise for addressing unmet medical needs.